Cas no 39027-76-4 (Poranthericine)
Poranthericine structure
Product Name:Poranthericine
CAS No:39027-76-4
MF:C15H27NO
MW:237.380984544754
CID:320969
Update Time:2024-02-29
Poranthericine Chemical and Physical Properties
Names and Identifiers
-
- Pyrido[2,1,6-de]quinolizin-2-ol,1-ethyldodecahydro-9a-methyl-, [1S-(1a,2b,3ab,6ab,9ab)]- (9CI)
- Poranthericine
- (1S,3aβ,6aβ)-Dodecahydro-1α-ethyl-9aβ-methylpyrido[2,1,6-de]quinolizin-2β-ol
-
- Inchi： 1S/C15H27NO/c1-3-13-14(17)10-12-7-4-6-11-8-5-9-15(13,2)16(11)12/h11-14,17H,3-10H2,1-2H3/t11-,12+,13-,14+,15-/m1/s1
- InChI Key： OCKFTNZOPPWTQJ-QKGCVVFFSA-N
- SMILES： O[C@H]1C[C@@H]2CCC[C@@H]3CCC[C@](C)([C@@H]1CC)N23
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 293
- XLogP3: 3
- Topological Polar Surface Area: 23.5
Poranthericine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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